Cas no 808736-73-4 (1H-Imidazole-4,5-dicarboxylic acid, 2-bromo-1-(phenylmethyl)-)

1H-Imidazole-4,5-dicarboxylic acid, 2-bromo-1-(phenylmethyl)- structure
808736-73-4 structure
Product Name:1H-Imidazole-4,5-dicarboxylic acid, 2-bromo-1-(phenylmethyl)-
CAS No:808736-73-4
MF:C12H9BrN2O4
MW:325.114862203598
CID:4196539
PubChem ID:69867510
Update Time:2025-04-24

1H-Imidazole-4,5-dicarboxylic acid, 2-bromo-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole-4,5-dicarboxylic acid, 2-bromo-1-(phenylmethyl)-
    • 808736-73-4
    • 2-Bromo-1-(phenylmethyl)-1H-imidazole-4,5-dicarboxylic acid
    • SCHEMBL6690754
    • DTXSID501187955
    • Inchi: 1S/C12H9BrN2O4/c13-12-14-8(10(16)17)9(11(18)19)15(12)6-7-4-2-1-3-5-7/h1-5H,6H2,(H,16,17)(H,18,19)
    • InChI Key: SKMJLWYEXLWYMJ-UHFFFAOYSA-N
    • SMILES: BrC1=NC(C(=O)O)=C(C(=O)O)N1CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 323.97457Da
  • Monoisotopic Mass: 323.97457Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 360
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 92.4Ų
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